Cas no 845616-57-1 (Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-)

• Product name: Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
• CAS No: 845616-57-1
• MF: C₁₆H₁₇F₃N₄
• MW: 322.328193426132
• CID: 1824521
• PubChem ID: 46838882

Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
• 2-(4-benzylpiperazin-1-yl)-5-(trifluoromethyl)pyrimidine
• 2-(4-Benzylpiperazin-1-yl)-5-trifluoromethylpyrimidine
• SCHEMBL3919241
• DB-083328
• 845616-57-1
• DTXSID40676602
• 2-(4-Benzyl-piperazin-1-yl)-5-trifluoromethyl-pyrimidine

• Inchi： InChI=1S/C16H17F3N4/c17-16(18,19)14-10-20-15(21-11-14)23-8-6-22(7-9-23)12-13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2
• InChI Key： OWKIACZEWUKVFV-UHFFFAOYSA-N
• SMILES： C1CN(CCN1CC2=CC=CC=C2)C3=NC=C(C=N3)C(F)(F)F

Computed Properties

• Exact Mass: 322.14053105g/mol
• Monoisotopic Mass: 322.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų